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Compound of Interest

Compound Name: 1,2-O,O-Ditetradecyl-rac-glycerol

Cat. No.: B12393137 Get Quote

Technical Support Center: 1,2-O,O-Ditetradecyl-
rac-glycerol
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the dissolution of 1,2-O,O-Ditetradecyl-rac-
glycerol for experimental use.

Frequently Asked Questions (FAQs)
Q1: What type of compound is 1,2-O,O-Ditetradecyl-rac-glycerol?

A1: 1,2-O,O-Ditetradecyl-rac-glycerol is a synthetic, hydrophobic diether lipid. It serves as a

stable analog of diacylglycerol (DAG), a critical second messenger in various cellular signaling

pathways. Its ether linkages, in contrast to the ester linkages in natural DAG, confer resistance

to enzymatic degradation by lipases.

Q2: What are the primary applications of 1,2-O,O-Ditetradecyl-rac-glycerol in research?

A2: This compound is primarily used in studies of lipid bilayers and membrane dynamics. It is

also a key component in the formulation of liposomes and lipid nanoparticles (LNPs) for drug

and nucleic acid delivery.[1][2] As a DAG mimic, it is instrumental in investigating intracellular

signaling pathways.[3][4]

Q3: What are the recommended storage conditions for 1,2-O,O-Ditetradecyl-rac-glycerol?
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A3: It is recommended to store 1,2-O,O-Ditetradecyl-rac-glycerol at -20°C for long-term

stability.

Troubleshooting Guide
Issue: The compound is not dissolving in my chosen solvent.

Initial Assessment: 1,2-O,O-Ditetradecyl-rac-glycerol is a highly hydrophobic and waxy

solid, which can make dissolution challenging. Insolubility is often due to the selection of an

inappropriate solvent or insufficient energy to overcome the lattice energy of the solid.

Troubleshooting Steps & Recommended Actions:

Solvent Selection: Ensure you are using an appropriate organic solvent. Based on data for

structurally similar long-chain dialkyl glycerol ethers, the following solvents are

recommended. Please refer to the solubility data table below.

Increase Temperature: Gently warm the solvent to 37-50°C. This can significantly increase

the solubility of long-chain lipids. Avoid excessive heat, which could lead to solvent

evaporation or compound degradation.

Sonication: Use a bath sonicator or a probe sonicator to apply ultrasonic energy. This

helps to break apart solid aggregates and enhance the dissolution process.

Vortexing: For smaller volumes, vigorous vortexing can aid in dissolution.

Solvent Purity: Ensure that your organic solvents are anhydrous and of high purity, as

water contamination can reduce the solubility of highly hydrophobic compounds.

Issue: The compound precipitates when added to an aqueous buffer or cell culture medium.

Initial Assessment: Direct addition of a highly concentrated stock solution in an organic

solvent to an aqueous phase will likely cause the hydrophobic compound to precipitate.

Troubleshooting Steps & Recommended Actions:

Prepare a Concentrated Stock: First, dissolve the 1,2-O,O-Ditetradecyl-rac-glycerol in a

water-miscible organic solvent like ethanol or DMSO to create a concentrated stock
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solution.

Serial Dilution: Perform serial dilutions of the stock solution in the same organic solvent to

achieve a concentration closer to the final desired concentration.

Stepwise Addition: Add the diluted stock solution dropwise to the aqueous buffer or

medium while vortexing or stirring vigorously. This gradual introduction helps to disperse

the lipid molecules and prevent aggregation.

Use of a Carrier: For cell culture experiments, the diluted stock can be complexed with a

carrier protein like bovine serum albumin (BSA) before addition to the medium.

Quantitative Solubility Data
The following table summarizes the solubility of structurally similar long-chain dialkyl glycerol

ethers, which can be used as a guide for 1,2-O,O-Ditetradecyl-rac-glycerol.

Solvent
1,2-O-Dioctadecyl-rac-
glycerol (C18 chains)
Solubility (mg/mL)

1,2-O-Dihexadecyl-rac-
glycerol (C16 chains)
Solubility (mg/mL)

Ethanol 30 30

Dimethylformamide (DMF) 20 20

Dimethyl sulfoxide (DMSO) 5 5

Experimental Protocols
Protocol 1: Preparation of a Stock Solution in an Organic Solvent

This protocol describes the preparation of a 10 mg/mL stock solution of 1,2-O,O-Ditetradecyl-
rac-glycerol in ethanol.

Materials:

1,2-O,O-Ditetradecyl-rac-glycerol

Anhydrous Ethanol (200 proof)
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Glass vial with a Teflon-lined cap

Pipettes and tips

Analytical balance

Water bath or heating block

Bath sonicator

Procedure:

Weigh out 10 mg of 1,2-O,O-Ditetradecyl-rac-glycerol and place it in a clean, dry glass vial.

Add 1 mL of anhydrous ethanol to the vial.

Cap the vial tightly.

Warm the mixture to 40°C in a water bath for 5-10 minutes.

Place the vial in a bath sonicator and sonicate for 10-15 minutes, or until the solid is

completely dissolved.

Visually inspect the solution to ensure there are no visible particles.

Store the stock solution at -20°C.
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Experimental Workflow: Preparing 1,2-O,O-Ditetradecyl-rac-glycerol for Cell Culture

Stock Solution Preparation

Working Solution Preparation

Weigh Compound
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Warm & Sonicate

Dilute Stock in Ethanol/DMSO

Use Concentrated Stock

Add Dropwise to Medium with Vortexing

Ready for Experiment

Final Working Solution

Click to download full resolution via product page

Caption: Workflow for preparing 1,2-O,O-Ditetradecyl-rac-glycerol for cell culture

experiments.
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Role of 1,2-O,O-Ditetradecyl-rac-glycerol as a DAG Mimic
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Caption: Signaling pathway illustrating the action of 1,2-O,O-Ditetradecyl-rac-glycerol as a

diacylglycerol (DAG) mimic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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